N-(3-(ethyl(m-tolyl)amino)propyl)-2-(4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)acetamide

• IUPAC Name: N-[3-(N-ethyl-3-methylanilino)propyl]-2-(4-oxo-5H-pyrimido[5,4-b]indol-3-yl)acetamide
• InChI: InChI=1S/C24H27N5O2/c1-3-28(18-9-6-8-17(2)14-18)13-7-12-25-21(30)15-29-16-26-22-19-10-4-5-11-20(19)27-23(22)24(29)31/h4-6,8-11,14,16,27H,3,7,12-13,15H2,1-2H3,(H,25,30)
• InChI Key: QKVATSHWSHEBQE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCCNC(=O)CN1C=NC2=C(C1=O)NC3=CC=CC=C32)C4=CC=CC(=C4)C
• Molecular Formula: C24H27N5O2
• Molecular Weight: 417.5 g/mol
• CAS No.: 1189925-42-5

Description

N-(3-(ethyl(m-tolyl)amino)propyl)-2-(4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)acetamide is a useful research compound. Its molecular formula is C24H27N5O2 and its molecular weight is 417.513. The purity is usually 95%.
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Scientific Research Applications

Antiallergic Properties

Research into N-(pyridin-4-yl)-(indol-3-yl)acetamides and propanamides has demonstrated significant antiallergic potential. These compounds have been synthesized and tested for their ability to inhibit allergic reactions. For example, specific acetamide derivatives have shown to be hundreds of times more potent than traditional antihistamines in inhibiting histamine release from mast cells, indicating their potential as powerful antiallergic agents (Menciu et al., 1999).

Antimicrobial Activity

Several acetamide derivatives have been synthesized and evaluated for their antimicrobial properties. Compounds such as N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide have been studied for their potential in targeting various microbial infections. These compounds have shown effectiveness against a range of pathogenic bacteria and fungi, making them promising candidates for the development of new antimicrobial drugs (Sharma et al., 2018).

Anticancer Applications

The synthesis and molecular docking analysis of acetamide derivatives have also been explored in the context of cancer research. These compounds have been designed to target specific receptors involved in cancer progression, such as the VEGFr receptor, highlighting their potential as anticancer agents. The structural analysis and optimization of these compounds are crucial steps in developing effective anticancer drugs (Gopal Sharma et al., 2018).

Anti-inflammatory Properties

The design, synthesis, and evaluation of indole acetamide derivatives have been conducted with an emphasis on their anti-inflammatory properties. These studies involve detailed molecular docking and analysis to identify compounds with potent anti-inflammatory activity. Such research underscores the versatility of acetamide derivatives in treating inflammation-related conditions (Al-Ostoot et al., 2020).